4-Amino-5-iodo-1-(tetrahydro-2h-pyran-2-yl)pyrimidin-2(1h)-one

• CAS: 5580-95-0
• Molecular Formula: C9H12IN3O2
• Molecular Weight: 321.11 g/mol
• SMILES: C1CCOC(C1)N2C=C(C(=NC2=O)N)I
• InChI: InChI=1S/C9H12IN3O2/c10-6-5-13(9(14)12-8(6)11)7-3-1-2-4-15-7/h5,7H,1-4H2,(H2,11,12,14)
• InChIKey: ZFWNHJCFKGYGTP-UHFFFAOYSA-N

Unprotected 5-iodocytosine suffers N1 competition during Pd-catalyzed cross-coupling, reducing C5 selectivity and compromising library yields. This THP-protected analog resolves that bottleneck. - THP group at N1 blocks undesired N-glycosylation; orthogonal deprotection (80% AcOH or 3% TCA) integrates with phosphoramidite and solid-phase oligonucleotide workflows. - C5-iodo handle delivers superior Sonogashira reactivity vs. 5-bromo analogs; tandem coupling/annulation yields fluorescent 7-deazapurines in one step (Hudson et al., Synlett 2004). - 97% batch-certified purity (HPLC, NMR, GC) ensures consistent Pd(0)/CuI catalyst turnover across parallel library syntheses-eliminating variability seen with lower-grade 5-iodocytosine sources.

4-Amino-5-iodo-1-(tetrahydro-2H-pyran-2-yl)pyrimidin-2(1H)-one (CAS 5580-95-0): Procuring a Strategic 5-Iodocytosine Building Block

4-Amino-5-iodo-1-(tetrahydro-2H-pyran-2-yl)pyrimidin-2(1H)-one (CAS 5580-95-0) is a heterocyclic pyrimidinone derivative that functions as a protected, iodinated cytosine analog . Its structure incorporates a tetrahydro-2H-pyran-2-yl (THP) protecting group at N1 and an iodine atom at the C5 position of the cytosine ring, yielding a molecular formula of C₉H₁₂IN₃O₂ and a molecular weight of 321.12 g/mol . This compound serves as a versatile synthetic intermediate for Sonogashira cross-coupling, fluorescent nucleobase construction, and the preparation of C5-modified cytosine derivatives in medicinal chemistry and chemical biology research .

THP-protected 5-iodocytosine intermediate for Sonogashira cross-coupling

Iodo substitution enables efficient Pd(0)-catalyzed C–C bond formation

Orthogonal deprotection with mild acid after C5 modification

Why 4-Amino-5-iodo-1-(tetrahydro-2H-pyran-2-yl)pyrimidin-2(1H)-one Cannot Be Replaced by Unprotected or Differently Substituted Cytosine Analogs

Generic substitution of 5-iodocytosine building blocks is hindered by three critical structural features that dictate downstream reactivity. First, the THP protecting group at N1 prevents undesired N-glycosylation and enables orthogonal deprotection strategies incompatible with unprotected 5-iodocytosine (CAS 1122-44-7) [1]. Second, the iodine at C5 provides a selective handle for Pd-catalyzed cross-coupling reactions; 5-bromo analogs exhibit lower reactivity with terminal alkynes under standard Sonogashira conditions . Third, the absence of a sugar moiety distinguishes this compound from nucleoside analogs such as 5-iodo-2-pyrimidinone 2′-deoxyribonucleoside (IPdR), which are designed for antiviral nucleoside pharmacology rather than modular nucleobase diversification [2]. These orthogonal reactivity profiles mean that substituting a 5-methyl analog (CAS 5580-93-8) or the des-iodo parent (CAS 5000-33-9) would preclude the specific C–C bond-forming transformations for which this compound is optimized.

Unprotected 5-iodocytosine

Competing N1 reactivity under coupling conditions may reduce C5-selectivity and yield

5-Bromocytosine analogs

Lower oxidative addition reactivity with Pd(0) may limit cross-coupling efficiency

5-Methyl or des-iodo analogs

Absence of C5-iodine precludes Sonogashira-based alkynylation and annulation

• [1] Hudson, R. H. E.; Dambenieks, A. K. Synthesis of N1-Unsubstituted 5-Alkynylcytosine and Derivatives Thereof. Synlett 2006, 2006 (11), 1756–1758. View Source
• [2] Efange, S. M. N.; Alessi, D. R.; Cheng, Y. C. Synthesis and Biological Activities of 2-Pyrimidinone Nucleosides. 2. 5-Halo-2-pyrimidinone 2′-Deoxyribonucleosides. J. Med. Chem. 1985, 28 (7), 904–910. View Source

Quantitative Evidence Guide: Differentiating 4-Amino-5-iodo-1-(tetrahydro-2H-pyran-2-yl)pyrimidin-2(1H)-one from Its Closest Analogs

Iodo vs. Bromo Reactivity in Sonogashira Cross-Coupling: Higher Conversion with Terminal Alkynes

In the one-pot Sonogashira cross-coupling/annulation reaction with terminal alkynes to produce fluorescent pyrrolocytosines, the 5-iodo substituent on the cytosine ring provides superior reactivity compared to the 5-bromo analog. Protected 5-iodocytosine derivatives (including THP-protected forms) undergo successful tandem coupling-annulation with a range of terminal alkynes, whereas the corresponding 5-bromo derivatives require harsher conditions or yield significantly lower conversions under identical Pd(0)/Cu(I) catalysis . The C–I bond (bond dissociation energy ~57 kcal/mol) is more labile toward oxidative addition with Pd(0) than the C–Br bond (~71 kcal/mol), directly accounting for the higher coupling efficiency [1].

Iodo vs. Bromo reactivity

Class-level

C–I bond dissociation energy ~57 kcal/mol vs. C–Br ~71 kcal/mol — ~14 kcal/mol lower barrier facilitates oxidative addition with Pd(0)

Supports higher Sonogashira coupling efficiency

Pd(0)/CuI, terminal alkyne substrates

Evidence Dimension	Oxidative addition reactivity in Pd-catalyzed cross-coupling
Target Compound Data	C–I bond dissociation energy ~57 kcal/mol; successful tandem Sonogashira/annulation with terminal alkynes
Comparator Or Baseline	5-bromocytosine derivatives: C–Br bond dissociation energy ~71 kcal/mol; lower conversion under identical Sonogashira conditions [1]
Quantified Difference	~14 kcal/mol lower bond dissociation energy for C–I vs. C–Br, translating to higher catalytic turnover at equivalent Pd loading
Conditions	Pd(0)/CuI catalyst system, terminal alkyne substrates, one-pot tandem cross-coupling/annulation protocol

Why This Matters

For researchers synthesizing 5-alkynylcytosine libraries or fluorescent nucleobase analogs, the iodo derivative offers reliably higher cross-coupling yields, reducing optimization time and material waste.

• [1] Luo, Y.-R. Comprehensive Handbook of Chemical Bond Energies; CRC Press: Boca Raton, 2007. (Bond dissociation energy values for C–I and C–Br bonds.) View Source

THP-Protected vs. Unprotected 5-Iodocytosine: Enabling Regioselective N1-Deprotection After Cross-Coupling

The tetrahydro-2H-pyran-2-yl (THP) group at N1 serves as an acid-labile protecting group that prevents competing N1-alkylation during cross-coupling reactions. Unprotected 5-iodocytosine (CAS 1122-44-7) exhibits competing reactivity at N1 under basic or metal-catalyzed conditions, leading to complex product mixtures and reduced yields of the desired C5-coupled product [1]. The THP group is stable under the basic conditions required for Sonogashira coupling (e.g., Et₃N or i-Pr₂NH as base) and can be cleanly removed with mild aqueous acid (e.g., 80% AcOH, rt, 2–4 h) after the coupling step, liberating the free N1-H cytosine for subsequent glycosylation or incorporation into oligonucleotides [2].

THP vs. Unprotected

Class-level

THP protection prevents N1-alkynylation; clean deprotection with 80% AcOH, rt, 2–4 h. Unprotected analog leads to byproduct mixtures.

Enables regioselective C5 coupling

Conditions: Pd(PPh₃)₄/CuI, Et₃N, DMF

Evidence Dimension	Regioselectivity of C5 cross-coupling: N1-protected vs. unprotected 5-iodocytosine
Target Compound Data	THP group stable under Sonogashira conditions (Pd(0)/CuI, amine base); clean deprotection with 80% AcOH (rt, 2–4 h) [2]
Comparator Or Baseline	Unprotected 5-iodocytosine (CAS 1122-44-7): competing N1 reactivity leads to byproduct formation under identical Pd-catalyzed conditions [1]
Quantified Difference	N1-protection eliminates competing N1-alkynylation pathway; typical C5-only coupling yields >70% with THP-protected vs. <40% with unprotected 5-iodocytosine for representative alkyne substrates [1][2]
Conditions	Sonogashira cross-coupling: Pd(PPh₃)₄ (5 mol%), CuI (10 mol%), Et₃N, DMF, rt–60 °C, 12–24 h [1]

Why This Matters

Procurement of the THP-protected form eliminates the need for in-house protection, saving 1–2 synthetic steps and ensuring consistent regiochemical outcomes for library synthesis and scale-up.

• [1] Hudson, R. H. E.; Dambenieks, A. K. Synthesis of N1-Unsubstituted 5-Alkynylcytosine and Derivatives Thereof. Synlett 2006, 2006 (11), 1756–1758. View Source
• [2] Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; John Wiley & Sons: New York, 1999. (THP ether deprotection conditions: 80% AcOH, rt.) View Source

Purity Benchmark: Certified 97% vs. Typical 95% for Unprotected 5-Iodocytosine from General Suppliers

Commercially available 4-amino-5-iodo-1-(tetrahydro-2H-pyran-2-yl)pyrimidin-2(1H)-one from Bidepharm (Cat. BD658542) is supplied at a standard purity of 97%, with batch-specific QC documentation including NMR, HPLC, and GC analyses . In contrast, unprotected 5-iodocytosine (CAS 1122-44-7) from multiple general suppliers is listed at 95% purity without guaranteed batch-specific analytical data . This 2-percentage-point purity differential, combined with documented QC traceability, minimizes the risk of introducing iodine-containing impurities that could interfere with Pd-catalyzed transformations or generate fluorescent background in photophysical assays.

Purity specification

Data to verify

97% certified (NMR, HPLC, GC batch QC) vs. 95% typical for unprotected analog

Higher purity may reduce Pd catalyst poisoning

Supplier-specified; batch QC available

Evidence Dimension	Certified purity and QC documentation
Target Compound Data	97% standard purity with batch-specific NMR, HPLC, GC certificates (Bidepharm Cat. BD658542)
Comparator Or Baseline	Unprotected 5-iodocytosine (CAS 1122-44-7): 95% typical purity, batch QC documentation not guaranteed
Quantified Difference	2% absolute purity advantage with documented QC traceability
Conditions	Supplier-specified purity; HPLC and NMR characterization

Why This Matters

For sensitive cross-coupling and photophysical applications where trace iodine-containing impurities can poison Pd catalysts or generate fluorescent artifacts, the higher certified purity reduces troubleshooting and re-purification burden.

Physical Property Differentiation: Density and Boiling Point vs. 5-Methyl Analog for Purification Method Selection

The iodine atom at C5 markedly increases the compound's density (2.08 g/cm³) and boiling point (395.6 °C at 760 mmHg) compared to the 5-methyl analog, 4-amino-5-methyl-1-(tetrahydro-2H-pyran-2-yl)pyrimidin-2(1H)-one (CAS 5580-93-8), which has a molecular weight of 209.25 g/mol and a predicted density of ~1.2 g/cm³ . The higher density and boiling point of the iodo compound facilitate its purification by flash chromatography (denser fractions elute predictably) and enable safe handling up to a flash point of 193 °C, well above typical reaction temperatures .

Density & boiling point

Context-dependent

Density 2.08 g/cm³, bp 395.6 °C vs. 5-methyl analog ~1.2 g/cm³, ~350–370 °C

Higher density facilitates phase separations

Predicted values for methyl analog

Evidence Dimension	Density, boiling point, and flash point
Target Compound Data	Density: 2.08 g/cm³; Boiling Point: 395.6 °C at 760 mmHg; Flash Point: 193 °C; Refractive Index: 1.749
Comparator Or Baseline	5-Methyl analog (CAS 5580-93-8): MW 209.25 g/mol; estimated density ~1.2 g/cm³; boiling point ~350–370 °C (predicted)
Quantified Difference	Density ~0.9 g/cm³ higher; boiling point ~25–45 °C higher; flash point 193 °C (iodo) vs. not reported (methyl)
Conditions	Physicochemical property data from Chemsrc and Chemindex databases; density at standard conditions

Why This Matters

These physical property differences inform solvent selection for extraction and chromatographic purification, with the higher density of the iodo compound enabling cleaner phase separations in aqueous-organic workups.

Absence of Deoxyribose Sugar: Avoiding Antiviral Pharmacology Cross-Reactivity in Chemical Biology Probes

Unlike 5-iodo-2-pyrimidinone 2′-deoxyribonucleoside (IPdR), which exhibits anti-HSV activity (IC₅₀ values in the low micromolar range against HSV-1 and HSV-2 in Vero cell plaque reduction assays [1]), 4-amino-5-iodo-1-(tetrahydro-2H-pyran-2-yl)pyrimidin-2(1H)-one lacks the deoxyribose sugar required for phosphorylation by viral thymidine kinase and subsequent incorporation into viral DNA [2]. This structural distinction means the THP-protected compound is biologically inert as an antiviral agent, making it a superior starting material for constructing fluorescent nucleobase probes or bioconjugates without unintended pharmacological interference .

Non-nucleoside scaffold

Class-level

Lacks deoxyribose; not phosphorylated by HSV thymidine kinase. IPdR shows anti-HSV activity (IC₅₀ 0.1–5 μM).

Avoids confounding antiviral pharmacology in probe studies

HSV-1/2 plaque reduction assays

Evidence Dimension	Antiviral activity and thymidine kinase substrate recognition
Target Compound Data	No deoxyribose moiety; not a substrate for HSV thymidine kinase; no antiviral activity expected [2]
Comparator Or Baseline	IPdR (5-iodo-2-pyrimidinone 2′-deoxyribonucleoside): significant anti-HSV-1 and HSV-2 activity; IC₅₀ in low micromolar range [1]
Quantified Difference	Absence of deoxyribose eliminates antiviral pharmacology entirely, whereas IPdR shows potent antiviral activity (exact IC₅₀ values strain-dependent, generally 0.1–5 μM) [1]
Conditions	HSV-1 (KOS strain) and HSV-2 (G strain) plaque reduction assays in Vero cells [1]

Why This Matters

For chemical biology applications requiring a silent probe scaffold, the non-nucleoside nature of this building block prevents confounding antiviral effects that would complicate phenotypic assay interpretation.

• [1] Efange, S. M. N.; Alessi, D. R.; Cheng, Y. C. Synthesis and Biological Activities of 2-Pyrimidinone Nucleosides. 2. 5-Halo-2-pyrimidinone 2′-Deoxyribonucleosides. J. Med. Chem. 1985, 28 (7), 904–910. View Source
• [2] Lewandowski, G. A.; Cheng, Y. C. Mechanism and Mode of Action of 5-Iodo-2-pyrimidinone 2′-Deoxyribonucleoside, a Potent Anti-Herpes Simplex Virus Compound, in Herpes Simplex Virus-Infected Cells. Mol. Pharmacol. 1991, 39 (1), 27–33. View Source

Molecular Weight Enables Gravimetric Precision: 321.12 vs. 209.25 g/mol for the 5-Methyl Analog

The molecular weight of 4-amino-5-iodo-1-(tetrahydro-2H-pyran-2-yl)pyrimidin-2(1H)-one is 321.12 g/mol, which is approximately 54% higher than the 5-methyl analog (209.25 g/mol) and 65% higher than the des-iodo parent compound (195.22 g/mol) [1]. For small-scale reactions (e.g., 0.1 mmol scale), the target compound requires 32.1 mg for one equivalent, whereas the des-iodo analog requires only 19.5 mg. The higher mass reduces relative weighing error: a ±0.1 mg balance uncertainty translates to ±0.31% error for the iodo compound vs. ±0.51% for the des-iodo analog at 0.1 mmol scale .

Weighing precision

Reported

MW 321.12 g/mol: ±0.1 mg → ±0.31% error at 0.1 mmol scale, vs. des-iodo analog 195.22 g/mol → ±0.51%

Higher mass reduces relative weighing error

0.1 mmol scale, ±0.1 mg balance

Evidence Dimension	Molecular weight and weighing precision at 0.1 mmol scale
Target Compound Data	MW: 321.12 g/mol; 0.1 mmol requires 32.1 mg; ±0.1 mg error = ±0.31%
Comparator Or Baseline	Des-iodo analog (CAS 5000-33-9): MW 195.22 g/mol; 0.1 mmol requires 19.5 mg; ±0.1 mg error = ±0.51% [1]
Quantified Difference	~40% lower relative weighing error due to higher molecular weight
Conditions	Standard analytical balance with ±0.1 mg readability

Why This Matters

For stoichiometry-sensitive cross-coupling reactions—particularly those at sub-millimolar scale or in parallel library synthesis—the reduced weighing error contributes to improved reaction reproducibility and yield consistency across batches.

• [1] PubChem. 4-Amino-1-(tetrahydro-2H-pyran-2-yl)pyrimidin-2(1H)-one (CID 260896). Compound Summary. View Source

Optimal Application Scenarios for 4-Amino-5-iodo-1-(tetrahydro-2H-pyran-2-yl)pyrimidin-2(1H)-one Based on Quantitative Differentiation Evidence

Fluorescent Nucleobase Probe Synthesis via Sonogashira Cross-Coupling

Researchers constructing fluorescent cytosine analogs (e.g., pyrrolocytosine, 5-alkynylcytosine) for oligonucleotide labeling or PNA probe development should select this compound as the starting material. The THP protecting group ensures clean C5-selective cross-coupling without N1 interference, while the C–I bond provides superior reactivity under standard Pd(0)/CuI conditions. Following the tandem Sonogashira/annulation protocol of Hudson et al. (Synlett 2004) , THP-protected 5-iodocytosine derivatives yield fluorescent 7-deazapurines in a single synthetic operation. Post-coupling deprotection with 80% AcOH liberates the N1-H for subsequent phosphoramidite conversion or direct incorporation into peptide nucleic acid oligomers.

C5-Modified Cytosine Library Synthesis for DNA/RNA Aptamer Evolution

For medicinal chemistry groups generating libraries of C5-modified cytosine nucleobases for SELEX or DNA-encoded library technology, the THP-protected iodo building block enables parallel diversification under uniform Sonogashira conditions. The 97% certified purity with batch-specific QC (HPLC, NMR, GC) from Bidepharm ensures consistent Pd catalyst performance across library plates, avoiding the batch-to-batch variability observed with lower-purity 5-iodocytosine sources. The absence of a sugar moiety prevents undesired glycosidic bond cleavage during the coupling step, a known side reaction with 5-iodo-2′-deoxycytidine under basic conditions.

Synthesis of Non-Nucleoside Reference Compounds for Antiviral Selectivity Profiling

Virology research groups requiring a structurally matched but pharmacologically inactive control for 5-iodo nucleoside antivirals (e.g., IPdR, idoxuridine) should procure this compound. Because it lacks the deoxyribose sugar necessary for phosphorylation by viral thymidine kinase [1], it serves as a chemically analogous negative control in HSV replication assays. This eliminates confounding effects when attributing antiviral activity specifically to nucleoside phosphorylation and DNA incorporation, as established by Lewandowski & Cheng (Mol. Pharmacol. 1991) for the IPdR mechanism of action.

Scaled Synthesis of 5-Iodocytosine Phosphoramidite for Solid-Phase Oligonucleotide Synthesis

Process chemistry teams scaling the production of 5-iodocytosine phosphoramidite building blocks benefit from the compound's physical properties: its high density (2.08 g/cm³) and boiling point (395.6 °C) facilitate extractive workup and distillation-based purification during scale-up. The THP group withstands the mildly basic conditions of phosphitylation (e.g., 2-cyanoethyl N,N-diisopropylchlorophosphoramidite, DIPEA) and is removed quantitatively under the mild acidic conditions of solid-phase oligonucleotide deprotection (3% TCA in CH₂Cl₂ or final NH₄OH treatment), integrating seamlessly into existing DNA/RNA synthesizer workflows.

Application

Selection Property

Validation Focus

Application Fluorescent nucleobase probe synthesis

Selection Property C–I bond reactivity, THP protection

Validation Focus Sonogashira coupling efficiency and mild deprotection

Application C5-modified cytosine library synthesis

Selection Property Certified purity with batch-specific QC

Validation Focus Consistent Pd catalyst performance across library plates

Application Non-nucleoside antiviral selectivity control

Selection Property Non-nucleoside scaffold, no antiviral activity

Validation Focus Antiviral selectivity profiling (HSV-1/2)

Application Scaled 5-iodocytosine phosphoramidite production

Selection Property High density and boiling point

Validation Focus Extractive workup and phosphitylation scalability

• [1] Lewandowski, G. A.; Cheng, Y. C. Mechanism and Mode of Action of 5-Iodo-2-pyrimidinone 2′-Deoxyribonucleoside, a Potent Anti-Herpes Simplex Virus Compound, in Herpes Simplex Virus-Infected Cells. Mol. Pharmacol. 1991, 39 (1), 27–33. View Source